Cas no 98541-36-7 (4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(1-methylpropyl)-, [3aS-[2(R*),3aa,4b,6b,7aa]]- (9CI))
98541-36-7 structure
Product Name:4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(1-methylpropyl)-, [3aS-[2(R*),3aa,4b,6b,7aa]]- (9CI)
CAS No:98541-36-7
MF:C14H25BO2
MW:236.158104658127
CID:801902
PubChem ID:45588128
Update Time:2025-04-19
4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(1-methylpropyl)-, [3aS-[2(R*),3aa,4b,6b,7aa]]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(1-methylpropyl)-, [3aS-[2(R*),3aa,4b,6b,7aa]]- (9CI)
- N-BUTANE-2-BORONIC ACID (1S,2S,3R,5S)-(+)-2,3-PINANEDIOL ESTER
- MFCD09837625
- 98541-36-7
-
- Inchi: 1S/C14H25BO2/c1-6-9(2)15-16-12-8-10-7-11(13(10,3)4)14(12,5)17-15/h9-12H,6-8H2,1-5H3/t9?,10?,11-,12+,14-/m0/s1
- InChI Key: WHMUSDTWJRKCSL-FJTZARJSSA-N
- SMILES: O1B(C(C)CC)O[C@@H]2CC3C[C@H]([C@]12C)C3(C)C
Computed Properties
- Exact Mass: 236.19500
- Monoisotopic Mass: 236.1947602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46000
- LogP: 3.51480
4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(1-methylpropyl)-, [3aS-[2(R*),3aa,4b,6b,7aa]]- (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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